3,4-difluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 3,4-difluoro-N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]benzamide
• InChI: InChI=1S/C15H15F2NO3S/c16-11-4-3-10(8-12(11)17)15(20)18-9-13(21-6-5-19)14-2-1-7-22-14/h1-4,7-8,13,19H,5-6,9H2,(H,18,20)
• InChI Key: YHZFRRSUYMTKQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C2=CC(=C(C=C2)F)F)OCCO
• Molecular Formula: C15H15F2NO3S
• Molecular Weight: 327.3 g/mol

Description

3,4-difluoro-N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)benzamide, also known as DFB, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzamide derivatives and is known to exhibit various biochemical and physiological effects.

Scientific Research Applications

Fluorinated Compounds in Polysiloxanes

Research on fluorinated monomers, such as those studied by Bracon et al. (2000), involves the synthesis of compounds that exhibit high smectogen properties and are precursors to side-chain liquid crystalline polysiloxanes. These compounds have applications in materials science, particularly in the development of new materials with unique thermal and optical properties due to their liquid crystalline behavior (Bracon et al., 2000).

Antimicrobial Activity of Fluorinated Compounds

Another area of research involves the synthesis and evaluation of fluorinated compounds for antimicrobial activity. For example, Limban et al. (2011) synthesized a series of acylthioureas with fluorine substituents and tested them against bacterial strains, demonstrating significant anti-pathogenic activity, especially against Pseudomonas aeruginosa and Staphylococcus aureus (Limban et al., 2011).

Fluorinated Compounds in Catalysis

Research by Cui et al. (2023) on the synthesis of fluorinated benzamides using rhodium(III)-catalyzed alkenylation showcases the utility of fluorinated compounds in organic synthesis and catalysis. Their work highlights the potential for developing new synthetic methodologies that incorporate fluorinated motifs into organic molecules, which could be applied in pharmaceuticals, agrochemicals, and material sciences (Cui et al., 2023).